![molecular formula C15H9Cl2F6N3O B15001379 2,4-dichloro-N-[1,1,1,3,3,3-hexafluoro-2-(pyridin-3-ylamino)propan-2-yl]benzamide](/img/structure/B15001379.png)
2,4-dichloro-N-[1,1,1,3,3,3-hexafluoro-2-(pyridin-3-ylamino)propan-2-yl]benzamide
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Description
2,4-dichloro-N-[1,1,1,3,3,3-hexafluoro-2-(pyridin-3-ylamino)propan-2-yl]benzamide is a complex organic compound characterized by the presence of dichlorobenzamide and hexafluoropropane groups
Properties
Molecular Formula |
C15H9Cl2F6N3O |
|---|---|
Molecular Weight |
432.1 g/mol |
IUPAC Name |
2,4-dichloro-N-[1,1,1,3,3,3-hexafluoro-2-(pyridin-3-ylamino)propan-2-yl]benzamide |
InChI |
InChI=1S/C15H9Cl2F6N3O/c16-8-3-4-10(11(17)6-8)12(27)26-13(14(18,19)20,15(21,22)23)25-9-2-1-5-24-7-9/h1-7,25H,(H,26,27) |
InChI Key |
GZCSSNWRMHPDQD-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CN=C1)NC(C(F)(F)F)(C(F)(F)F)NC(=O)C2=C(C=C(C=C2)Cl)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,4-dichloro-N-[1,1,1,3,3,3-hexafluoro-2-(pyridin-3-ylamino)propan-2-yl]benzamide typically involves multiple steps:
Formation of the hexafluoropropane group: This step involves the reaction of hexafluoroisopropanol with appropriate reagents to introduce the hexafluoropropane moiety.
Introduction of the pyridin-3-ylamino group: This step involves the reaction of pyridine derivatives with the intermediate formed in the previous step.
Formation of the dichlorobenzamide group: This step involves the reaction of 2,4-dichlorobenzoyl chloride with the intermediate formed in the previous steps.
Industrial Production Methods
Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This often includes the use of advanced techniques such as continuous flow reactors and automated synthesis .
Chemical Reactions Analysis
Types of Reactions
2,4-dichloro-N-[1,1,1,3,3,3-hexafluoro-2-(pyridin-3-ylamino)propan-2-yl]benzamide can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.
Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another.
Common Reagents and Conditions
Oxidation: Common reagents include potassium permanganate and hydrogen peroxide.
Reduction: Common reagents include lithium aluminum hydride and sodium borohydride.
Substitution: Common reagents include halogens and nucleophiles.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols .
Scientific Research Applications
2,4-dichloro-N-[1,1,1,3,3,3-hexafluoro-2-(pyridin-3-ylamino)propan-2-yl]benzamide has several scientific research applications:
Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.
Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential use in drug development and as a therapeutic agent.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2,4-dichloro-N-[1,1,1,3,3,3-hexafluoro-2-(pyridin-3-ylamino)propan-2-yl]benzamide involves its interaction with specific molecular targets and pathways:
Comparison with Similar Compounds
Similar Compounds
2,4-Dichlorophenoxyacetic acid: A systemic herbicide with a similar dichlorobenzamide group.
1,1,1,3,3,3-Hexafluoro-2-propanol: A fluorinated alcohol with a similar hexafluoropropane group.
Uniqueness
2,4-dichloro-N-[1,1,1,3,3,3-hexafluoro-2-(pyridin-3-ylamino)propan-2-yl]benzamide is unique due to its combination of dichlorobenzamide and hexafluoropropane groups, which confer distinct chemical and biological properties .
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